Cas no 25006-60-4 (Acetic acid,2,2-dichloro-, 1-methylethyl ester)

• Product Name: Acetic acid,2,2-dichloro-, 1-methylethyl ester
• CAS No: 25006-60-4
• MF: C₅H₈Cl₂O₂
• MW: 171.021820068359
• CID: 268305
• PubChem ID: 90683
• Update Time: 2025-04-19

Acetic acid,2,2-dichloro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2-dichloro-, 1-methylethyl ester
• Isopropyl dichloroacetate
• propan-2-yl 2,2-dichloroacetate
• propan-2-yl 2, 2-dichloroacetate
• Acetic acid, dichloro-, 1-methylethyl ester
• 25006-60-4
• DTXSID10179711
• MFCD17013424
• isopropyl 2,2-dichloroacetate
• L9JFS96QE3
• dichloro-acetic acid isopropyl ester
• Acetic acid, 2,2-dichloro-, 1-methylethyl ester
• EINECS 246-561-7
• SCHEMBL3678091
• 1-Methylethyl 2,2-dichloroacetate
• NS00027786

• Inchi： 1S/C5H8Cl2O2/c1-3(2)9-5(8)4(6)7/h3-4H,1-2H3
• InChI Key： JBTISLVNJCYZCH-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC(C)C)Cl

Computed Properties

• Exact Mass: 169.99024
• Monoisotopic Mass: 169.990135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.2053
• Boiling Point: 242.14°C (rough estimate)
• Flash Point: 60.1°C
• Refractive Index: 1.4328 (estimate)
• PSA: 26.3